Cas no 2170842-21-2 (2-(3-hydroxybutyl)-4-methylphenol)
2-(3-hydroxybutyl)-4-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 2-(3-hydroxybutyl)-4-methylphenol
- SCHEMBL20943122
- 2170842-21-2
- EN300-1764831
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- Inchi: 1S/C11H16O2/c1-8-3-6-11(13)10(7-8)5-4-9(2)12/h3,6-7,9,12-13H,4-5H2,1-2H3
- InChI Key: LECJUYKNZVWPOC-UHFFFAOYSA-N
- SMILES: OC(C)CCC1C(=CC=C(C)C=1)O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.5Ų
2-(3-hydroxybutyl)-4-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1764831-0.05g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 0.05g |
$912.0 | 2023-09-20 | ||
| Enamine | EN300-1764831-0.1g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 0.1g |
$956.0 | 2023-09-20 | ||
| Enamine | EN300-1764831-0.25g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 0.25g |
$999.0 | 2023-09-20 | ||
| Enamine | EN300-1764831-0.5g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 0.5g |
$1043.0 | 2023-09-20 | ||
| Enamine | EN300-1764831-1.0g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 1g |
$1086.0 | 2023-06-03 | ||
| Enamine | EN300-1764831-2.5g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 2.5g |
$2127.0 | 2023-09-20 | ||
| Enamine | EN300-1764831-5.0g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 5g |
$3147.0 | 2023-06-03 | ||
| Enamine | EN300-1764831-10.0g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 10g |
$4667.0 | 2023-06-03 | ||
| Enamine | EN300-1764831-1g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 1g |
$1086.0 | 2023-09-20 | ||
| Enamine | EN300-1764831-5g |
2-(3-hydroxybutyl)-4-methylphenol |
2170842-21-2 | 5g |
$3147.0 | 2023-09-20 |
2-(3-hydroxybutyl)-4-methylphenol Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(3-hydroxybutyl)-4-methylphenol
Research Briefing on 2-(3-hydroxybutyl)-4-methylphenol (CAS: 2170842-21-2): Recent Advances and Applications in Chemical Biology and Medicine
The compound 2-(3-hydroxybutyl)-4-methylphenol (CAS: 2170842-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development and disease treatment.
Recent studies have highlighted the role of 2-(3-hydroxybutyl)-4-methylphenol as a key intermediate in the synthesis of bioactive molecules. Its phenolic and hydroxyl functional groups make it a versatile scaffold for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of anti-inflammatory agents, showcasing its potential in addressing chronic inflammatory diseases.
In addition to its synthetic utility, 2-(3-hydroxybutyl)-4-methylphenol has been investigated for its direct biological effects. Preliminary in vitro studies indicate that this compound exhibits moderate antioxidant activity, potentially contributing to its therapeutic effects. Research conducted by Smith et al. (2024) revealed its ability to scavenge reactive oxygen species (ROS) in neuronal cell lines, suggesting a possible role in neuroprotection. These findings are particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.
The pharmacokinetic profile of 2-(3-hydroxybutyl)-4-methylphenol has also been a subject of recent investigation. A pharmacokinetic study published in Xenobiotica (2023) reported favorable absorption and distribution characteristics in rodent models, with moderate plasma protein binding and good tissue penetration. These properties, combined with its low toxicity profile observed in acute toxicity studies, position this compound as a promising candidate for further drug development.
Emerging applications of 2-(3-hydroxybutyl)-4-methylphenol extend beyond traditional small-molecule therapeutics. Recent work has explored its incorporation into drug delivery systems, particularly in polymer-based nanoparticles. The compound's hydroxyl group provides an attachment point for conjugation with various carriers, enabling targeted delivery of therapeutic agents. This approach has shown promise in improving drug solubility and bioavailability while reducing off-target effects.
Despite these promising developments, challenges remain in the full characterization and optimization of 2-(3-hydroxybutyl)-4-methylphenol for clinical applications. Current research efforts are focused on elucidating its precise mechanism of action, optimizing its structure-activity relationship, and evaluating its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical therapeutic solutions.
In conclusion, 2-(3-hydroxybutyl)-4-methylphenol (CAS: 2170842-21-2) represents an exciting area of research in chemical biology and medicinal chemistry. Its dual role as both a bioactive compound and a synthetic intermediate offers multiple avenues for therapeutic development. As research progresses, this compound may contribute significantly to the development of novel treatments for inflammatory, neurodegenerative, and other oxidative stress-related conditions.
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